Cas no 2548978-84-1 (5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile)
5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-[4-[[(2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl)oxy]methyl]-1-piperidinyl]-2-pyridinecarbonitrile
- AKOS040728922
- 5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile
- F6785-6855
- 2548978-84-1
- 5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile
-
- Inchi: 1S/C20H22N6O/c1-14-15(2)26-19(23-14)5-6-20(24-26)27-13-16-7-9-25(10-8-16)18-4-3-17(11-21)22-12-18/h3-6,12,16H,7-10,13H2,1-2H3
- InChI Key: ZKZGWNVBFBJMKB-UHFFFAOYSA-N
- SMILES: O(C1C=CC2=NC(C)=C(C)N2N=1)CC1CCN(C2C=NC(C#N)=CC=2)CC1
Computed Properties
- Exact Mass: 362.18550935g/mol
- Monoisotopic Mass: 362.18550935g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 6.16±0.30(Predicted)
5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6785-6855-2μmol |
5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile |
2548978-84-1 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6785-6855-5μmol |
5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile |
2548978-84-1 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6785-6855-10μmol |
5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile |
2548978-84-1 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6785-6855-20μmol |
5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile |
2548978-84-1 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6785-6855-1mg |
5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile |
2548978-84-1 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6785-6855-2mg |
5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile |
2548978-84-1 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6785-6855-3mg |
5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile |
2548978-84-1 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6785-6855-4mg |
5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile |
2548978-84-1 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6785-6855-5mg |
5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile |
2548978-84-1 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6785-6855-10mg |
5-{4-[({2,3-dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile |
2548978-84-1 | 10mg |
$118.5 | 2023-09-07 |
5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile
Comprehensive Analysis of 5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile (CAS No. 2548978-84-1)
The compound 5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile (CAS No. 2548978-84-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique imidazo[1,2-b]pyridazine core, coupled with a piperidine linker and a pyridine-2-carbonitrile moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting kinase inhibitors and G protein-coupled receptors (GPCRs), which are hot topics in modern therapeutics.
One of the most searched questions in the field is: "What are the biological targets of imidazo[1,2-b]pyridazine derivatives?" This compound's 2,3-dimethylimidazo[1,2-b]pyridazine scaffold is known to interact with various enzymatic pathways, particularly those involved in inflammatory responses and cell proliferation. Its piperidin-1-yl group enhances bioavailability, while the pyridine-2-carbonitrile fragment contributes to binding affinity. Such features align with the growing demand for small-molecule therapeutics with improved pharmacokinetic properties.
In the context of AI-driven drug discovery, 5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile exemplifies how computational models can predict structure-activity relationships (SAR). Recent studies highlight its potential as a selective inhibitor for specific protein kinases, a topic frequently searched by medicinal chemists. The compound's CAS No. 2548978-84-1 is often referenced in patents and academic papers, underscoring its relevance in precision medicine.
Another trending topic is the role of heterocyclic compounds in neurodegenerative diseases. The imidazo[1,2-b]pyridazine framework in this molecule has shown preliminary activity in modulating neurotransmitter receptors, making it a subject of interest for CNS drug development. Researchers are also exploring its metabolic stability, a critical factor in drug candidate optimization.
From a synthetic chemistry perspective, the oxy)methyl]piperidin-1-yl linkage in 5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile offers versatility for structure-based design. This aligns with the increasing popularity of fragment-based drug discovery (FBDD), a method often queried in scientific databases. The compound's carbonitrile group further enhances its utility as a pharmacophore in lead compound development.
In summary, 5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile (CAS No. 2548978-84-1) represents a multifaceted tool for drug discovery. Its structural complexity and potential therapeutic applications make it a valuable subject for ongoing research, particularly in areas like kinase inhibition and CNS targeting. As the scientific community continues to explore its properties, this compound is poised to contribute significantly to next-generation therapeutics.
2548978-84-1 (5-{4-[({2,3-Dimethylimidazo[1,2-b]pyridazin-6-yl}oxy)methyl]piperidin-1-yl}pyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)